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Compound of Interest

Compound Name: Daimuron

Cat. No.: B1669775

For laboratory personnel, including researchers, scientists, and drug development
professionals, adherence to strict safety protocols is paramount when handling chemical
compounds. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of Daimuron, a phenylurea herbicide.

Hazard Identification and First Aid

Daimuron is classified as harmful if inhaled.[1] Direct contact with eyes may cause temporary
irritation.[1] It is crucial to be aware of these potential hazards and the appropriate first-aid
measures.
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Hazard First-Aid Measures
Remove the person to fresh air and keep them
comfortable for breathing. If the person feels
Inhalation unwell, call a poison center or doctor. Oxygen or

artificial respiration may be administered if
needed.[1]

Eye Contact

Rinse eyes with water. Do not rub the eyes. If
irritation develops and persists, seek medical

attention.[1]

Skin Contact

Rinse the affected area with water. If skin
irritation develops and persists, get medical

attention.[1]

Ingestion

Rinse the mouth. Seek medical attention if

symptoms occur.

Note: Symptoms may be delayed. It is important to keep the affected individual under

observation.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to minimize exposure and ensure

safety when handling Daimuron.
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PPE Category

Specifications

Respiratory Protection

Use a respirator if airborne levels are expected
to exceed exposure limits. Always wear a
respirator when mixing or filling highly toxic

pesticides.

Eye/Face Protection

Wear safety glasses with front, brow, and

temple protection, or a face shield.

Hand Protection

Wear unlined, elbow-length chemical-resistant
gloves. Nitrile, butyl, and neoprene gloves offer
good protection against both dry and liquid

pesticides. Do not use leather or cotton gloves.

Skin and Body Protection

Wear a clean, dry protective suit or coveralls
that cover the entire body from wrists to ankles
over regular work clothes. Wear unlined,
chemical-resistant boots that cover the ankles.

Pant legs should be worn outside the boots.

Handling and Storage

Proper handling and storage are critical to maintaining the stability of Daimuron and

preventing accidental exposure.

» Handling:

o

[¢]

Avoid breathing dust.

[¢]

o

o Storage:

Minimize dust generation and accumulation.

Use only outdoors or in a well-ventilated area.

Observe good industrial hygiene practices.

o Store in the original, tightly closed container in a cool, dry, and well-ventilated place.
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o Store away from incompatible materials.
o Do not store pesticides next to food or feed.
o Keep storage locations secured.

Spill Response Plan

In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent environmental contamination.

o Ensure Personnel Safety: Keep unnecessary personnel away from the spill area. Be upwind
of the spill if possible. Ensure adequate ventilation.

e Contain the Spill: Stop the flow of material if it is safe to do so.
¢ Clean-up Procedures:

o Small Spills: Sweep or vacuum up the spillage and collect it in a suitable container for
disposal. Avoid dispersal of dust in the air.

o Large Spills: Wet the material with water to prevent dust formation and dike the area for
later disposal. Shovel the material into a waste container.

o Decontamination: After the product has been recovered, flush the area with water.

» Disposal: Dispose of the waste and residues in accordance with local authority requirements.
Never return spilled material to the original containers for re-use.

Below is a workflow diagram for handling a Daimuron spill.
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Daimuron Spill Response Workflow
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Daimuron Spill Response Workflow
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Disposal Plan

Proper disposal of Daimuron and its containers is crucial to prevent environmental
contamination.

¢ Unused Product: Dispose of unwanted pesticide products as household hazardous waste.
Contact your local hazardous waste disposal facility or your state's environmental agency for
guidance.

» Empty Containers: Never reuse pesticide containers. Triple rinse the container by filling it
one-quarter full with water, closing the lid tightly, shaking, and then emptying the contents
into the spray tank, allowing it to drain for 30 seconds. Repeat this process two more times.
Puncture the container and dispose of it in the trash or as directed by local regulations.

o Transportation for Disposal:
o Keep the pesticide in its original container with the label attached.
o Secure containers to prevent shifting and spilling during transport.

o Do not transport pesticides in the passenger compartment of a vehicle.

Quantitative Data

The following tables summarize the key quantitative data for Daimuron.

Physical and Chemical Properties
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Property Value

Molecular Formula C17H20N20
Molecular Weight 268.35 g/mol

Melting Point 203 °C

Boiling Point 394.4 °C at 760 mmHg
Flash Point 134 °C

Water Solubility 4.47e-06 M

Toxicological Data

Test Species Route Value Exposure Time
LC50 Rat Inhalation 3250 mg/m3 4 hours
LD50 Rat Dermal > 2000 mg/kg -

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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